Cas no 64895-33-6 (9-Acridinamine,N-(4-bromophenyl)-, hydrochloride (1:1))

9-Acridinamine,N-(4-bromophenyl)-, hydrochloride (1:1) structure
64895-33-6 structure
Product Name:9-Acridinamine,N-(4-bromophenyl)-, hydrochloride (1:1)
CAS No:64895-33-6
MF:C19H14BrClN2
MW:385.684862613678
CID:505310
PubChem ID:152608
Update Time:2025-04-19

9-Acridinamine,N-(4-bromophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,N-(4-bromophenyl)-, hydrochloride (1:1)
    • 9-Acridinamine, N-(4-bromophenyl)-, monohydrochloride
    • AC1L48PI
    • N-(4-Bromophenyl)-9-acridinamine monohydrochloride
    • N-(4-bromophenyl)acridin-9-amine hydrochloride
    • N-(4-bromophenyl)acridin-9-amine hydrochloride (1:1)
    • NSC165709
    • NSC-165709
    • 64895-33-6
    • NSC 165709
    • DTXSID20215215
    • Inchi: 1S/C19H13BrN2.ClH/c20-13-9-11-14(12-10-13)21-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19;/h1-12H,(H,21,22);1H
    • InChI Key: IBQWIDMBPZHXSO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12.Cl

Computed Properties

  • Exact Mass: 384.00302
  • Monoisotopic Mass: 384.00289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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